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Compound of Interest

Compound Name: 3-Phenoxybenzoyl cyanide

Cat. No.: B042598 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of 3-Phenoxybenzoyl cyanide, a key

chemical intermediate. The document details its molecular structure, physicochemical

properties, synthesis protocols, and core applications, with a focus on its role in the

development of synthetic pyrethroids.

Molecular Structure and Physicochemical
Properties
3-Phenoxybenzoyl cyanide, also known as α-oxo-3-phenoxybenzeneacetonitrile or m-

phenoxybenzoyl cyanide, is an organic compound characterized by a benzoyl group

substituted with a phenoxy group at the meta-position and a cyanide functional group attached

to the carbonyl carbon.[1][2] Its structure serves as a crucial building block for the alcohol

moiety of several potent synthetic pyrethroid insecticides.[1]

Molecular Diagram:

Caption: 2D chemical structure of 3-Phenoxybenzoyl cyanide.

Quantitative Data Summary:

The following table summarizes the key physicochemical properties of 3-Phenoxybenzoyl
cyanide.
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Property Value References

CAS Number 61775-25-5 [1][2][3][4]

Molecular Formula C₁₄H₉NO₂ [2][3][4][5]

Molecular Weight 223.23 g/mol [1][2][3][4][6]

Alternate Names

α-Oxo-3-

phenoxybenzeneacetonitrile;

m-Phenoxybenzoyl Cyanide

[2]

InChI Key
RBJUQCDEOCYPBM-

UHFFFAOYSA-N
[1]

Canonical SMILES
O=C(C#N)c1cccc(Oc2ccccc2)

c1
[5]

Synthesis and Experimental Protocols
3-Phenoxybenzoyl cyanide is a pivotal intermediate, primarily in the synthesis of pyrethroids.

Its synthesis and subsequent reactions are critical for generating the core structures of these

potent insecticides.

2.1. General Synthesis via Acyl Cyanation

A common method for preparing benzoyl cyanides is the reaction of an acyl chloride with a

cyanide salt. The following protocol is a representative procedure adapted from the synthesis of

benzoyl cyanide for the specific preparation of 3-Phenoxybenzoyl cyanide.

Experimental Protocol: Synthesis of 3-Phenoxybenzoyl Cyanide

Reactants:

3-Phenoxybenzoyl chloride

Cuprous cyanide (CuCN), dried at 110°C for 3 hours prior to use.[7]

Procedure (adapted from Organic Syntheses[7]):

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b042598
https://www.usbio.net/biochemicals/160711/3Phenoxybenzoyl-Cyanide
https://www.calpaclab.com/3-phenoxybenzoyl-cyanide-1-gram/ala-p351911-1g
https://www.scbt.com/p/3-phenoxybenzoyl-cyanide-61775-25-5
https://www.usbio.net/biochemicals/160711/3Phenoxybenzoyl-Cyanide
https://www.calpaclab.com/3-phenoxybenzoyl-cyanide-1-gram/ala-p351911-1g
https://www.scbt.com/p/3-phenoxybenzoyl-cyanide-61775-25-5
https://www.lgcstandards.com/ES/en/p/TRC-P228015
https://www.benchchem.com/product/b042598
https://www.usbio.net/biochemicals/160711/3Phenoxybenzoyl-Cyanide
https://www.calpaclab.com/3-phenoxybenzoyl-cyanide-1-gram/ala-p351911-1g
https://www.scbt.com/p/3-phenoxybenzoyl-cyanide-61775-25-5
https://www.echemi.com/products/pd2109166578-3-phenoxybenzoyl-cyanide.html
https://www.usbio.net/biochemicals/160711/3Phenoxybenzoyl-Cyanide
https://www.benchchem.com/product/b042598
https://www.lgcstandards.com/ES/en/p/TRC-P228015
https://www.benchchem.com/product/b042598?utm_src=pdf-body
https://www.benchchem.com/product/b042598?utm_src=pdf-body
https://www.benchchem.com/product/b042598?utm_src=pdf-body
https://orgsyn.org/demo.aspx?prep=cv3p0112
https://orgsyn.org/demo.aspx?prep=cv3p0112
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042598?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In a 500-mL distilling flask, place 1.2 molar equivalents of cuprous cyanide.

Add 1.0 molar equivalent of 3-Phenoxybenzoyl chloride to the flask. Ensure the mixture is

well-agitated to moisten the cuprous cyanide.

Place the flask in a preheated oil bath at approximately 150°C.

Raise the temperature of the bath to 220-230°C and maintain this temperature for 1.5 to 2

hours, allowing the reaction to proceed.

After the reaction period, allow the flask to cool. The crude product, 3-Phenoxybenzoyl
cyanide, can be isolated from the reaction mixture.

Purification is achieved via fractional distillation under reduced pressure. The product is

collected as a solid upon cooling.

2.2. Role in Pyrethroid Synthesis

3-Phenoxybenzoyl cyanide is a precursor to α-cyano-3-phenoxybenzyl alcohol, a key chiral

intermediate for numerous commercial pyrethroids like fenvalerate and deltamethrin.[1] The

synthesis pathway typically involves the reduction of the ketone in 3-Phenoxybenzoyl cyanide
to a secondary alcohol.

A more direct and widely used industrial approach involves the hydrocyanation of 3-

phenoxybenzaldehyde.

3-Phenoxybenzaldehyde
Racemic

α-cyano-3-phenoxybenzyl alcohol
(a cyanohydrin)

 Hydrocyanation 

Cyanide Source
(e.g., NaCN, HCN)

Racemic Pyrethroid Ester

 Esterification 

Pyrethroid Acid Chloride

Enzymatic Resolution
(e.g., Lipase)

Optically Pure (S)-enantiomer
(e.g., Deltamethrin)

 Separation 
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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